Cas no 1365939-15-6 (3-Ethoxy-5-nitro-1H-indazole)

• Product Name: 3-Ethoxy-5-nitro-1H-indazole
• CAS No: 1365939-15-6
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5708700
• PubChem ID: 76846080
• Update Time: 2023-10-15

3-Ethoxy-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1365939-15-6
• 3-Ethoxy-5-nitro-1H-indazole
• 1h-indazole,3-ethoxy-5-nitro-

• Inchi： 1S/C9H9N3O3/c1-2-15-9-7-5-6(12(13)14)3-4-8(7)10-11-9/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： VJZKLARZVHRPRB-UHFFFAOYSA-N
• SMILES： O(CC)C1C2C=C(C=CC=2NN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles